Cas no 1249226-04-7 (2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine)

• Product Name: 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine
• CAS No: 1249226-04-7
• CID: 4581124
• Update Time: 2025-07-23

2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{4-chloro-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
• 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine

Introduction to 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine (CAS No. 1249226-04-7)

2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential therapeutic applications. This compound, identified by the CAS number 1249226-04-7, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of both pyridine and cyclopentadpyrimidine moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine consists of a pyridine ring connected to a chlorinated cyclopentadpyrimidine ring. This connectivity allows for multiple sites of functionalization, enabling chemists to modify the molecule and explore its pharmacological potential. The chloro substituent on the cyclopentadpyrimidine ring is particularly noteworthy, as it can serve as a handle for further chemical transformations, including nucleophilic substitution reactions that are commonly employed in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 2-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine has emerged as a promising candidate due to its ability to interact with various biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation. These findings have prompted further investigation into its potential as an anti-cancer and anti-inflammatory agent.

One of the most exciting aspects of 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine is its versatility in drug design. The combination of the pyridine and cyclopentadpyrimidine rings provides a rich scaffold for structure-based drug design approaches. Computational modeling studies have been instrumental in understanding how this compound interacts with biological targets at the molecular level. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, suggesting potential therapeutic efficacy.

The synthesis of 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the formation of new bonds between the pyridine and cyclopentadpyrimidine moieties, as well as the introduction of the chloro substituent. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for further pharmacological testing.

In vitro studies have provided valuable insights into the biological activity of 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine. These studies have shown that the compound can inhibit the activity of several key enzymes involved in cancer cell proliferation and survival. For instance, it has been observed to block the activity of kinases that are essential for tumor growth and metastasis. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating inflammatory signaling pathways.

The potential therapeutic applications of 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine extend beyond cancer treatment. Research is ongoing to explore its efficacy in managing other diseases characterized by abnormal cell proliferation and inflammation. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery. By further optimizing its structure and pharmacokinetic properties, it may be possible to develop novel therapies with improved efficacy and reduced side effects.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Clinical trials are essential for evaluating the therapeutic potential of compounds like 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine. These trials provide critical data on how the compound behaves in humans and whether it can be safely used as a treatment for various diseases. While clinical trials are still in progress, preliminary results are promising and suggest that this compound may offer significant therapeutic benefits.

The future of pharmaceutical research relies on innovative approaches to drug discovery and development. Compounds like 2-{4-chloro-5H,6H,7H-cyclopentadpyridin-2-yl}pyridine represent a beacon of hope for patients suffering from various diseases. By leveraging cutting-edge technologies and interdisciplinary collaborations between chemists、biologists、and clinicians，we can accelerate the development of new therapies that improve human health outcomes.